Cas no 2361640-90-4 (N-(5-ethyl-1,2,4-oxadiazol-3-yl)(phenyl)methylprop-2-enamide)

• Product Name: N-(5-ethyl-1,2,4-oxadiazol-3-yl)(phenyl)methylprop-2-enamide
• CAS No: 2361640-90-4
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5379737
• PubChem ID: 139015270
• Update Time: 2025-10-28

N-(5-ethyl-1,2,4-oxadiazol-3-yl)(phenyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-Ethyl-1,2,4-oxadiazol-3-yl)phenylmethyl]-2-propenamide
• N-(5-ethyl-1,2,4-oxadiazol-3-yl)(phenyl)methylprop-2-enamide

• Inchi： 1S/C14H15N3O2/c1-3-11(18)15-13(10-8-6-5-7-9-10)14-16-12(4-2)19-17-14/h3,5-9,13H,1,4H2,2H3,(H,15,18)
• InChI Key： ZPUDPAGBRDEOGI-UHFFFAOYSA-N
• SMILES： C(NC(C1N=C(CC)ON=1)C1=CC=CC=C1)(=O)C=C

Experimental Properties

• Density: 1.157±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.16±0.46(Predicted)

Additional information on N-(5-ethyl-1,2,4-oxadiazol-3-yl)(phenyl)methylprop-2-enamide

Comprehensive Overview of N-(5-ethyl-1,2,4-oxadiazol-3-yl)(phenyl)methylprop-2-enamide (CAS No. 2361640-90-4)

N-(5-ethyl-1,2,4-oxadiazol-3-yl)(phenyl)methylprop-2-enamide (CAS No. 2361640-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule belongs to the 1,2,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both oxadiazole and acrylamide moieties in its structure makes it a promising candidate for drug discovery and material science applications.

The compound's unique structure, featuring a 5-ethyl-1,2,4-oxadiazol-3-yl group linked to a phenylmethylprop-2-enamide scaffold, contributes to its potential as a building block in medicinal chemistry. Researchers are particularly interested in its ability to modulate biological pathways, which could lead to breakthroughs in treating various diseases. The CAS No. 2361640-90-4 serves as a critical identifier for this compound in scientific databases and regulatory documents.

In recent years, the demand for N-(5-ethyl-1,2,4-oxadiazol-3-yl)(phenyl)methylprop-2-enamide has increased due to its potential applications in developing novel therapeutics. The compound's oxadiazole core is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making it a hotspot in drug discovery. Additionally, its acrylamide moiety offers opportunities for polymer chemistry applications, particularly in creating advanced materials with tailored properties.

The synthesis of CAS No. 2361640-90-4 typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these methods to achieve high yields and purity, essential for pharmaceutical-grade applications. The compound's stability under various conditions makes it suitable for further derivatization, enabling the creation of a wide range of analogs with enhanced biological activities.

One of the most exciting aspects of N-(5-ethyl-1,2,4-oxadiazol-3-yl)(phenyl)methylprop-2-enamide is its potential role in addressing global health challenges. With the rise of antibiotic-resistant bacteria and the need for new cancer therapies, compounds like this are at the forefront of modern medicinal chemistry. Its 1,2,4-oxadiazole scaffold has shown promise in inhibiting key enzymes involved in disease progression, offering a pathway to develop next-generation treatments.

From a commercial perspective, CAS No. 2361640-90-4 is gaining traction in the fine chemicals market. Pharmaceutical companies and research institutions are increasingly sourcing this compound for their R&D programs. The growing interest in personalized medicine and targeted therapies has further boosted its demand, as researchers explore its potential in creating customized treatment options for various conditions.

Environmental and safety considerations are paramount when working with N-(5-ethyl-1,2,4-oxadiazol-3-yl)(phenyl)methylprop-2-enamide. While it is not classified as a hazardous material, proper handling procedures should always be followed in laboratory settings. Researchers emphasize the importance of using appropriate personal protective equipment and working in well-ventilated areas when handling this compound, in line with standard laboratory safety protocols.

The future outlook for CAS No. 2361640-90-4 appears promising, with ongoing research exploring its full potential. As computational chemistry and AI-driven drug discovery methods advance, the compound's applications are expected to expand further. Its versatility as a molecular scaffold positions it as a valuable asset in the toolkit of medicinal chemists and material scientists alike, contributing to innovations that could shape various industries in the years to come.